Cas no 39816-21-2 (4-(Styryl)pyrimidine)

• Product Name: 4-(Styryl)pyrimidine
• CAS No: 39816-21-2
• MF: C₁₂H₁₀N₂
• MW: 182.221202373505
• MDL: MFCD00188074
• CID: 1078927
• PubChem ID: 11252360
• Update Time: 2025-04-23

4-(Styryl)pyrimidine Chemical and Physical Properties

Names and Identifiers

• 4-(Styryl)pyrimidine
• 4-(2-phenylethenyl)pyrimidine
• 4-Styrylpyridazine
• AC1L88HS
• AGN-PC-0D8FUR
• CTK4I1931
• Pyridazine, 4-(2-phenylethenyl)-
• SureCN6332511
• AKOS005255480
• 4-[(E)-2-phenylethenyl]pyrimidine
• BBL103192
• 4-Styrylpyrimidine
• 39816-21-2
• 4-(trans-beta-Styryl)pyrimidine
• STL557002
• trans-4-Styrylpyrimidine
• SCHEMBL6333009
• IQRWJYZHFFPIKP-VOTSOKGWSA-N
• AU-004/33584047
• 4-[(1E)-2-phenylethenyl]pyrimidine
• MFCD00188074
• MS-20573
• 4-(2-phenylvinyl)pyrimidine
• G88831
• 15996-04-0
• (E)-4-STYRYLPYRIMIDINE

• MDL： MFCD00188074
• Inchi： 1S/C12H10N2/c1-2-4-11(5-3-1)6-7-12-8-9-13-10-14-12/h1-10H/b7-6+
• InChI Key： IQRWJYZHFFPIKP-VOTSOKGWSA-N
• SMILES： N1C=NC=CC=1/C=C/C1C=CC=CC=1

Computed Properties

• Exact Mass: 182.084398327g/mol
• Monoisotopic Mass: 182.084398327g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 183
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 25.8Ų

4-(Styryl)pyrimidine Security Information

• Hazardous Material Identification：
• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Styrenes

Additional information on 4-(Styryl)pyrimidine

4-(Styryl)pyrimidine: A Comprehensive Overview

The compound 4-(Styryl)pyrimidine, also known by its CAS number 39816-21-2, is a highly interesting molecule in the field of organic chemistry and pharmaceutical research. This compound belongs to the family of pyrimidine derivatives, which have gained significant attention due to their diverse applications in drug discovery and material science.

4-(Styryl)pyrimidine is characterized by its unique structure, featuring a pyrimidine ring fused with a styryl group. The styryl group (C₆H₅-CH=CH-) introduces interesting electronic and photonic properties, making this compound a valuable candidate for various applications. Recent studies have highlighted the potential of 4-(Styryl)pyrimidine in optoelectronic materials, photoresponsive systems, and anticancer drug development.

One of the most promising aspects of 4-(Styryl)pyrimidine is its ability to undergo various chemical reactions, making it a versatile building block for complex molecules. Its structure allows for easy modification at multiple positions, enabling researchers to tailor its properties for specific applications. This flexibility has led to an increasing number of studies focusing on the synthesis and characterization of this compound.

Recent advancements in crystallography and computational chemistry have provided deeper insights into the molecular structure of 4-(Styryl)pyrimidine. These studies have revealed its potential for use in photovoltaic materials due to its conjugated system, which facilitates electron delocalization. Additionally, the compound's ability to absorb and emit light at specific wavelengths makes it a valuable candidate for fluorescent sensors and biomedical imaging agents.

Another area of active research involving 4-(Styryl)pyrimidine is its application in anticancer therapy. The compound's interaction with DNA and other biomolecules has been studied extensively, revealing its potential as a template for the development of novel anticancer agents. Recent findings suggest that 4-(Styryl)pyrimidine may act as a topoisomerase inhibitor, which is a common mechanism of action for many chemotherapeutic drugs.

Moreover, 4-(Styryl)pyrimidine has shown remarkable properties in the field of nanotechnology. Its ability to form stable colloidal solutions and its surface activity make it a potential candidate for use in nanomedicine. Researchers are exploring its applications in drug delivery systems, where its photoreactive properties can be exploited for controlled release mechanisms.

In summary, 4-(Styryl)pyrimidine is a multifaceted compound with vast potential in various fields of science and technology. Its unique structure, combined with its versatile reactivity, makes it an invaluable tool for researchers in pharmaceutical chemistry, material science, and nanotechnology. As our understanding of this compound continues to grow, so do the possibilities for its application in solving complex scientific and technological challenges.